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Compound of Interest

Compound Name: Nicotelline-d9

Cat. No.: B12414672 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of isotopically labeled compounds like Nicotelline-d9 is paramount for laboratory

safety and regulatory compliance. This guide provides essential safety and logistical

information, including operational and disposal protocols, to ensure the safe management of

Nicotelline-d9 in a laboratory setting.

Nicotelline-d9, a deuterated analog of Nicotelline, is utilized as an internal standard in various

analytical applications, particularly in studies related to tobacco smoke and nicotine

metabolism.[1][2] Due to its chemical similarity to nicotine and related alkaloids, it should be

handled with care, assuming a comparable toxicological profile.

Essential Safety and Handling Information
While a specific Safety Data Sheet (SDS) for Nicotelline-d9 is not readily available in the

public domain, the safety protocols for the parent compound, nicotine, provide a strong basis

for its handling. Nicotine is classified as acutely toxic and fatal if swallowed, in contact with skin,

or if inhaled.[3] Therefore, stringent safety measures are necessary when working with

Nicotelline-d9.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles should be worn at all times.
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Lab Coat: A lab coat is required to protect from skin contact.

Respiratory Protection: If handling the solid form outside of a fume hood, a respirator may be

necessary.

Handling Procedures:

Handle Nicotelline-d9 in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust or fumes.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is typically -20°C.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Quantitative Data Summary
The following table summarizes key quantitative data for Nicotelline-d9, with hazard

information inferred from the closely related compound, (-)-Nicotine.[3]
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Property Value Reference

Chemical Formula C₁₅H₂D₉N₃ [1][4]

Molecular Weight 242.15 g/mol [1][4]

Appearance Light Brown Solid [2]

Melting Point >195°C (decomposes) [2]

Solubility Chloroform, Methanol [2]

Acute Toxicity (Oral)
Assumed to be Category 2

(Fatal if swallowed)

Inferred from (-)-Nicotine

SDS[3]

Acute Toxicity (Dermal)
Assumed to be Category 2

(Fatal in contact with skin)

Inferred from (-)-Nicotine

SDS[3]

Acute Toxicity (Inhalation)
Assumed to be Category 2

(Fatal if inhaled)

Inferred from (-)-Nicotine

SDS[3]

Aquatic Toxicity
Assumed to be Toxic to aquatic

life with long lasting effects

Inferred from (-)-Nicotine

SDS[3]

Experimental Workflow: Handling and Disposal of
Nicotelline-d9
The following diagram outlines the standard operating procedure for the handling and disposal

of Nicotelline-d9 in a laboratory setting.
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Caption: Standard workflow for the safe handling and disposal of Nicotelline-d9.
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Proper Disposal Procedures
The disposal of Nicotelline-d9 must be conducted in accordance with federal, state, and local

regulations for hazardous waste. Given its close relation to nicotine, it is prudent to manage

waste containing Nicotelline-d9 under the same guidelines.

Hazardous Waste Classification:

Unused or expired Nicotelline-d9 should be considered an acute hazardous waste.

Under the Resource Conservation and Recovery Act (RCRA), nicotine and its salts are listed

as P075 acute hazardous waste.[5][6] It is recommended to apply this classification to

Nicotelline-d9 waste.

Disposal Steps:

Segregation: All waste materials contaminated with Nicotelline-d9, including empty

containers, pipette tips, gloves, and bench paper, must be segregated from non-hazardous

waste.

Waste Containers: Use dedicated, properly labeled hazardous waste containers. The label

should clearly indicate "Hazardous Waste" and list the chemical contents.

Liquid Waste: Collect liquid waste containing Nicotelline-d9 in a sealed, leak-proof

container. Do not dispose of it down the drain.

Solid Waste: Collect contaminated solid waste in a designated, lined container.

Disposal Vendor: Arrange for the disposal of Nicotelline-d9 waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company.

Manifesting: Ensure that all hazardous waste shipments are accompanied by a properly

completed hazardous waste manifest.

Important Considerations:

Never dispose of Nicotelline-d9 or its containers in the regular trash.
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Avoid mixing Nicotelline-d9 waste with other chemical waste streams unless specifically

instructed to do so by your EHS department.

Consult your institution's specific chemical hygiene and hazardous waste management plans

for detailed procedures.

By adhering to these guidelines, researchers can ensure a safe laboratory environment and

maintain compliance with all relevant regulations when working with Nicotelline-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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